Cas no 783321-45-9 (Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-)

Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo- structure
783321-45-9 structure
Product Name:Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
CAS No:783321-45-9
MF:C9H6Br2O3
MW:321.950141429901
CID:530493
PubChem ID:21958931
Update Time:2025-04-19

Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
    • 1-(1,3-benzodioxol-5-yl)-2,2-dibromoethanone
    • 783321-45-9
    • SY299462
    • SCHEMBL5742941
    • 2,2-Dibromo-3 inverted exclamation mark ,4 inverted exclamation mark -(methylenedioxy)acetophenone
    • 1-(2H-1,3-Benzodioxol-5-yl)-2,2-dibromoethan-1-one
    • DTXSID00620803
    • Inchi: 1S/C9H6Br2O3/c10-9(11)8(12)5-1-2-6-7(3-5)14-4-13-6/h1-3,9H,4H2
    • InChI Key: LSCBWWHYKHBDSF-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC2=C(C=1)OCO2)=O)Br

Computed Properties

  • Exact Mass: 321.86632g/mol
  • Monoisotopic Mass: 319.86837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.5Ų
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